8-(4-ethoxyphenyl)-4-oxo-N-((tetrahydrofuran-2-yl)methyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-ethoxyphenyl)-4-oxo-N-(oxolan-2-ylmethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C19H23N5O4/c1-2-27-14-7-5-13(6-8-14)23-9-10-24-18(26)16(21-22-19(23)24)17(25)20-12-15-4-3-11-28-15/h5-8,15H,2-4,9-12H2,1H3,(H,20,25)
• InChI Key: YRAFXQWNCNMRNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCC4CCCO4
• Molecular Formula: C19H23N5O4
• Molecular Weight: 385.4 g/mol

Description

The compound is a derivative of imidazo[2,1-c][1,2,4]triazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Scientific Research Applications

Synthesis and Potential Therapeutic Uses

• Anti-inflammatory and Analgesic Agents : Novel heterocyclic compounds derived from visnaginone and khellinone, including various triazine derivatives, were synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds exhibited significant COX-2 selectivity and inhibitory activity, with some showing comparable efficacy to standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).

• Antimicrobial Activities : The synthesis of new 1,2,4-triazole derivatives and their evaluation against various microorganisms revealed that some compounds possess moderate to good antimicrobial activities. This underscores the potential of triazine derivatives in developing new antimicrobial agents (Bektaş et al., 2007).

• Antiviral Activities : Benzamide-based 5-aminopyrazoles and their corresponding pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives were synthesized and tested for their anti-influenza A virus (H5N1) activity. Several compounds demonstrated significant antiviral activities, highlighting the potential of these derivatives in antiviral drug development (Hebishy et al., 2020).

• Antitumor Drug Synthesis : Research on the synthesis of 8-carbamoylimidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, a key derivative in the production of the antitumor drug temozolomide, illustrates the critical role of imidazotriazine derivatives in oncology (Wang & Stevens, 1996).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many heterocyclic compounds exhibit biological activity and are used in medicinal chemistry.

Future Directions

The future directions for this compound would likely depend on its potential applications. Given its complex structure, it could be of interest in the field of medicinal chemistry or materials science.